Cas no 1888784-59-5 (1-Azaspiro[4.4]nonan-3-one hydrochloride)

• Product Name: 1-Azaspiro[4.4]nonan-3-one hydrochloride
• CAS No: 1888784-59-5
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 5982136
• PubChem ID: 115014608
• Update Time: 2025-06-11

1-Azaspiro[4.4]nonan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1888784-59-5
• Z2732532265
• AT36426
• EN300-36599952
• 1-azaspiro[4.4]nonan-3-one hydrochloride
• 1-Azaspiro[4.4]nonan-3-one hydrochloride

• Inchi： 1S/C8H13NO.ClH/c10-7-5-8(9-6-7)3-1-2-4-8;/h9H,1-6H2;1H
• InChI Key： QLVHKBOPEHSQOM-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNC2(C1)CCCC2

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-Azaspiro[4.4]nonan-3-one hydrochloride

Introduction to 1-Azaspiro[4.4]nonan-3-one hydrochloride (CAS No. 1888784-59-5)

1-Azaspiro[4.4]nonan-3-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1888784-59-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further research and development in therapeutic applications.

The molecular structure of 1-Azaspiro[4.4]nonan-3-one hydrochloride consists of a spirocyclic framework, which is a key feature that contributes to its distinct chemical and pharmacological properties. The presence of an azaspiro ring system imparts rigidity and specific spatial orientation to the molecule, which can influence its interactions with biological targets. This structural motif has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for novel therapeutics. The 1-Azaspiro[4.4]nonan-3-one hydrochloride derivative has been studied for its pharmacokinetic profile and ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. Preliminary studies have suggested that this compound may exhibit neuroprotective effects, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The hydrochloride salt form of 1-Azaspiro[4.4]nonan-3-one hydrochloride enhances the compound's solubility and bioavailability, which are critical factors in drug formulation and delivery. This improved solubility profile makes it more suitable for oral administration and increases the likelihood of successful clinical translation. Furthermore, the hydrochloride salt can stabilize the compound during storage and enhance its pharmacological activity.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of 1-Azaspiro[4.4]nonan-3-one hydrochloride with various biological targets more accurately. Molecular docking studies have identified potential binding sites on enzymes such as kinases and proteases, suggesting that this compound may have inhibitory effects on these targets. These findings have opened up new avenues for investigating its therapeutic potential in cancer and inflammatory diseases.

The synthesis of 1-Azaspiro[4.4]nonan-3-one hydrochloride has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Multi-step synthetic routes have been developed that involve catalytic hydrogenation, cyclization reactions, and salt formation steps. These synthetic strategies not only provide a scalable method for producing the compound but also allow for modifications to its structure, enabling the exploration of analogues with enhanced biological activity.

Preclinical studies have begun to evaluate the safety and efficacy of 1-Azaspiro[4.4]nonan-3-one hydrochloride in animal models. These studies have shown promising results regarding its ability to modulate biological pathways associated with neurological disorders. The compound has demonstrated reduced inflammation and oxidative stress in experimental models, indicating its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating CNS-related conditions.

The future of 1-Azaspiro[4.4]nonan-3-one hydrochloride research lies in its translation from preclinical studies to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound into human trials where its therapeutic potential can be fully evaluated. Regulatory agencies will also play a crucial role in ensuring that the compound meets safety and efficacy standards before it can be approved for medical use.

In conclusion, 1-Azaspiro[4.4]nonan-3-one hydrochloride (CAS No. 1888784-59-5) represents a significant advancement in medicinal chemistry with its unique spirocyclic structure and promising biological activities. Its potential applications in treating neurological disorders, along with its favorable pharmacokinetic properties, make it a compelling candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.